Cas no 946254-36-0 (2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide)

• Product Name: 2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide
• CAS No: 946254-36-0
• MF: C₂₄H₂₆N₂O₃
• MW: 390.474846363068
• CID: 6020204
• PubChem ID: 16852935
• Update Time: 2025-05-22

2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide
• 1(4H)-Pyridineacetamide, 2-methyl-5-[(4-methylphenyl)methoxy]-4-oxo-N-(2-phenylethyl)-
• 2-{2-methyl-5-[(4-methylphenyl)methoxy]-4-oxo-1,4-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide
• 2-[2-methyl-5-[(4-methylphenyl)methoxy]-4-oxopyridin-1-yl]-N-(2-phenylethyl)acetamide
• 946254-36-0
• 2-(2-methyl-5-((4-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)-N-phenethylacetamide
• F2471-0911
• AKOS024650439

• Inchi： 1S/C24H26N2O3/c1-18-8-10-21(11-9-18)17-29-23-15-26(19(2)14-22(23)27)16-24(28)25-13-12-20-6-4-3-5-7-20/h3-11,14-15H,12-13,16-17H2,1-2H3,(H,25,28)
• InChI Key： NYNRZKPWKDXYNJ-UHFFFAOYSA-N
• SMILES： C1(C)N(CC(NCCC2=CC=CC=C2)=O)C=C(OCC2=CC=C(C)C=C2)C(=O)C=1

Computed Properties

• Exact Mass: 390.19434270g/mol
• Monoisotopic Mass: 390.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 633.9±55.0 °C(Predicted)
• pka: 14.63±0.46(Predicted)

Additional information on 2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide

Recent Advances in the Study of 2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide (CAS: 946254-36-0)

The compound 2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide (CAS: 946254-36-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique dihydropyridine core and phenylethyl acetamide moiety, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide to enhance its pharmacological profile. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and flow chemistry, to improve the yield and purity of the compound. Structural modifications, such as the introduction of electron-withdrawing or electron-donating groups on the phenyl ring, have been explored to modulate its biological activity. These efforts have led to the identification of derivatives with improved potency and selectivity.

The biological activity of 2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide has been investigated in various in vitro and in vivo models. Preliminary findings suggest that the compound exhibits promising activity against a range of molecular targets, including kinases and G-protein-coupled receptors (GPCRs). In particular, it has shown inhibitory effects on specific isoforms of protein kinase C (PKC), which are implicated in several pathological conditions, such as cancer and inflammatory diseases. Additionally, the compound has demonstrated neuroprotective properties in models of neurodegenerative disorders, highlighting its potential as a multifunctional therapeutic agent.

Mechanistic studies have provided insights into the molecular interactions of 2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide with its target proteins. X-ray crystallography and molecular docking simulations have revealed that the compound binds to the ATP-binding site of PKC isoforms, thereby inhibiting their catalytic activity. Furthermore, spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to characterize the compound's stability and degradation products under physiological conditions. These studies have contributed to a better understanding of its structure-activity relationship (SAR) and metabolic fate.

The pharmacokinetic and toxicological profiles of 2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide have also been evaluated in preclinical models. The compound exhibits favorable absorption and distribution properties, with good oral bioavailability and penetration across the blood-brain barrier. However, challenges related to its metabolism and potential off-target effects have been identified, necessitating further optimization. Recent efforts have focused on the development of prodrugs and formulation strategies to enhance its therapeutic index and reduce adverse effects.

In conclusion, 2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide (CAS: 946254-36-0) represents a promising scaffold for the development of novel therapeutics targeting kinases and GPCRs. Ongoing research aims to address the remaining challenges and advance the compound toward clinical development. The integration of multidisciplinary approaches, including synthetic chemistry, structural biology, and pharmacology, will be crucial for unlocking its full therapeutic potential.